Cas no 68513-50-8 (1-Tridecanamine, N-tridecyl-, branched)
68513-50-8 structure
Product Name:1-Tridecanamine, N-tridecyl-, branched
CAS No:68513-50-8
MF:C26H55N
MW:381.721608400345
CID:970985
PubChem ID:109427
Update Time:2025-04-19
1-Tridecanamine, N-tridecyl-, branched Chemical and Physical Properties
Names and Identifiers
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- 1-Tridecanamine, N-tridecyl-, branched
- 68513-50-8
- SCHEMBL1026117
- VUJWBBMYHZLEJJ-UHFFFAOYSA-N
-
- Inchi: 1S/C26H55N/c1-5-9-11-12-13-14-15-16-17-18-19-23-27-24-26(21-8-4)25(20-7-3)22-10-6-2/h25-27H,5-24H2,1-4H3
- InChI Key: VUJWBBMYHZLEJJ-UHFFFAOYSA-N
- SMILES: N(CCCCCCCCCCCCC)CC(CCC)C(CCC)CCCC
Computed Properties
- Exact Mass: 381.433450759g/mol
- Monoisotopic Mass: 381.433450759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 27
- Rotatable Bond Count: 22
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.7
- Topological Polar Surface Area: 12Ų
1-Tridecanamine, N-tridecyl-, branched Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
68513-50-8 (1-Tridecanamine, N-tridecyl-, branched) Related Products
- 106-20-7(Bis(2-ethylhexyl)amine)
- 7144-05-0(4-(Aminomethyl)piperidine)
- 283-24-9(3-Azabicyclo[3.2.2]nonane)
- 35307-80-3(3-Piperidinepropanamine)
- 13603-14-0(3-Propylpiperidine)
- 13603-10-6(3-Ethylpiperidine)
- 35794-11-7(3,5-Dimethylpiperidine)
- 14446-75-4(cis-3,5-Dimethylpiperidine)
- 126579-26-8(methyl[(piperidin-4-yl)methyl]amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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